Cas no 1426958-31-7 (Methyl 2-methanesulfonylpyridine-3-carboxylate)

Methyl 2-methanesulfonylpyridine-3-carboxylate is a versatile pyridine derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a methanesulfonyl group at the 2-position and a methyl ester at the 3-position, making it a valuable intermediate for further functionalization. The compound exhibits good stability under standard conditions and offers reactivity at multiple sites, enabling selective modifications for targeted molecular frameworks. Its sulfonyl and ester groups provide handles for nucleophilic substitution or coupling reactions, facilitating the construction of complex heterocyclic systems. The product is typically supplied with high purity, ensuring reliable performance in synthetic workflows.

Methyl 2-methanesulfonylpyridine-3-carboxylate structure

1426958-31-7 structure

Product Name:Methyl 2-methanesulfonylpyridine-3-carboxylate

CAS No:1426958-31-7

MF:C₈H₉NO₄S

MW:215.226361036301

CID:3044147

Update Time:2025-10-28

Methyl 2-methanesulfonylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-methanesulfonylpyridine-3-carboxylate
- Methyl 2-(methylsulfonyl)nicotinate
- methyl 2-methylsulfonylpyridine-3-carboxylate
- BHC95831
- V3212
- A908930
- Methyl 2-(methylsulfonyl)-3-pyridinecarboxylate, AldrichCPR
- Inchi： 1S/C8H9NO4S/c1-13-8(10)6-4-3-5-9-7(6)14(2,11)12/h3-5H,1-2H3
- InChI Key： LWVPISQOAGDDCM-UHFFFAOYSA-N
- SMILES： S(C)(C1C(C(=O)OC)=CC=CN=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 306
XLogP3: 0.3
Topological Polar Surface Area: 81.7

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 405.9±45.0 °C at 760 mmHg
Flash Point: 199.3±28.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 2-methanesulfonylpyridine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-methanesulfonylpyridine-3-carboxylate Pricemore >>

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